1-(2-Hydroxy-ethyl)-6-methyl-1H-benzoimidazole-2-carboxylic acid sodium salt

• IUPAC Name: sodium;1-(2-hydroxyethyl)-6-methylbenzimidazole-2-carboxylate
• InChI: InChI=1S/C11H12N2O3.Na/c1-7-2-3-8-9(6-7)13(4-5-14)10(12-8)11(15)16;/h2-3,6,14H,4-5H2,1H3,(H,15,16);/q;+1/p-1
• InChI Key: DFMYOBUWTXDIIH-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2CCO)C(=O)[O-].[Na+]
• Molecular Formula: C11H11N2NaO3
• Molecular Weight: 242.21 g/mol

Description

The compound is a sodium salt of a benzoimidazole derivative. Benzoimidazoles are a class of organic compounds containing an imidazole ring fused to a benzene ring. They are important in a variety of fields including pharmaceuticals, dyes, pigments, and pesticides.

Molecular Structure Analysis

Benzoimidazoles are heterocyclic aromatic organic compounds. This means they contain a ring structure that includes atoms of at least two different elements, in this case, carbon and nitrogen.

Chemical Reactions Analysis

Benzoimidazoles can undergo a variety of chemical reactions, depending on the substituents present on the ring. They can act as ligands in coordination chemistry, form complexes with metal ions, and participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzoimidazole derivative would depend on its exact structure. In general, these compounds are stable and have low reactivity.

Scientific Research Applications

• Metal–Organic Frameworks (MOFs)

  The compound is used in synthesizing zeolite-like metal–organic frameworks via a dual-ligand strategy. These frameworks exhibit high chemical stability and exceptional CO2 uptake capacity, showcasing potential for applications in gas storage or separation technologies (Tang, Wu, Wang & Zhang, 2017).

• Novel Organic Synthesis

  Various organic synthesis methods utilize similar compounds, leading to the formation of new organic structures with potential applications in pharmaceuticals and materials science. For instance, the synthesis of 4-(2-hydroxy-1-methyl-5-oxo-1H-imidazol-4(5H)-ylidene)-5-oxo-1-aryl-4,5-dihydro-1H-pyrrole-3-carboxylates, introducing a new triazafulvalene system, highlights the compound's utility in synthesizing complex organic molecules (Uršič, Svete & Stanovnik, 2010).

• Luminescence Property Study in CdII Complexes

  The compound is used in the study of luminescence properties of CdII complexes. These studies are crucial for developing materials with specific light-emitting properties, potentially useful in sensing, imaging, or display technologies (Wu, Ren, Yin, Sun, Zeng & Kurmoo, 2014).

• Carboxylation Reactions

  The compound aids in the development of new and simple methods for the synthesis of hydroxybenzoic and hydroxynaphthoic acids, showcasing its role in facilitating carboxylation reactions. This process is vital for synthesizing various pharmaceuticals and organic intermediates (Suerbaev, Aldabergenov & Kudaibergenov, 2015).

Mechanism of Action

The mechanism of action of a benzoimidazole compound would depend on its specific structure and the context in which it is used. For example, some benzoimidazole derivatives are used as proton pump inhibitors in medicine.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with a specific benzoimidazole derivative would depend on its exact structure. It’s important to refer to the relevant safety data sheets for specific information.

Future Directions

The future directions of research into benzoimidazole derivatives are likely to be influenced by their potential applications. For example, new derivatives could be synthesized for use in pharmaceuticals, materials science, and other fields.